Diethyl 2-((4-iodophenylamino)methylene)malonate

• Molecular Formula: C14H16INO4
• Molecular Weight: 389.18 g/mol
• IUPAC Name: diethyl 2-[(4-iodoanilino)methylidene]propanedioate
• InChI: InChI=1S/C14H16INO4/c1-3-19-13(17)12(14(18)20-4-2)9-16-11-7-5-10(15)6-8-11/h5-9,16H,3-4H2,1-2H3
• InChI Key: PNGOFTSKPNATQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC=C(C=C1)I)C(=O)OCC

Description

Diethyl 2-((4-iodophenylamino)methylene)malonate is a useful research compound. Its molecular formula is C14H16INO4 and its molecular weight is 389.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-iodoaniline (208 g) (available from Aldrich) and diethyl (ethoxymethylene)malonate (210 ml) (available from Aldrich) was heated to ca. 60° C., whereupon the mixture set solid. Heating was continued to 100° C., and then the mixture was removed from heating and broken up. Heating was continued at 100° C. for 1 h, and the solid was collected, washed with cyclohexane (1 L) and ethanol (2×500 ml), and dried in vacuo at 40° C. overnight to give the title compound as a white solid (356 g).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of 4-iodoaniline (50 g, 0.23 mol) and diethyl ethoxymethylenemalonate (50.3 g, 0.23 mmol) was stirred at 90° C. for 10 hours. 150 mL of ethanol was added and the mixture was refluxed for 3 h. After cooling, the solid was collected, washed with hexane and dried over the oven to obtain 2-[(4-iodo-phenylamino)-methylene]-malonic acid diethyl ester (81 g, 91%) as a white solid.

Synthesis routes and methods IV

Procedure details

A mixture of ethoxymethylene malonic acid diethyl ester (20.1 mL, 0.10 mol) and 4-iodoaniline (22 g, 0.10 mole) in toluene (300 ml) was heated to reflux for 1 h. After this period of time, solvents were removed under vacuum, and the crude material was precipitated in methyl tert-butyl ether and the resulting white solid was filtered, and dried under vacuum to give 30 g product.